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Compound of Interest

Compound Name: 2,6-Dimethyl-3-nitropyridine

Cat. No.: B099991

An In-depth Technical Guide on the Physicochemical Data of 2,6-Dimethyl-3-nitropyridine
(CAS 15513-52-7)

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the physicochemical properties,
experimental protocols, and safety information for the chemical compound identified by CAS
number 15513-52-7, 2,6-Dimethyl-3-nitropyridine. The data is compiled from various
chemical suppliers and safety data sheets to serve as a foundational resource for laboratory
and research applications.

Compound Identification

The compound with CAS number 15513-52-7 is chemically known as 2,6-Dimethyl-3-
nitropyridine. Its fundamental identifiers are summarized below.
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Identifier Value Source
CAS Number 15513-52-7 [1]12113]
Chemical Name 2,6-Dimethyl-3-nitropyridine [11[415]
Synonyms 3-Nitro-2,6-lutidine [6]

Molecular Formula C7HsN20:2 (116171
Molecular Weight 152.15 g/mol [1][6]1[7]
EINECS Number 239-543-5 [1]

Physicochemical Data

The following table summarizes the key physicochemical properties of 2,6-Dimethyl-3-
nitropyridine. Data is aggregated from multiple sources, and ranges are provided where
variations exist.
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Property Value Conditions /| Notes  Source
Physical Form Solid, Powder At 20°C [11121141181
Appearance Off-white to tan [2][4]5][8]

Multiple ranges
Melting Point 26 -38°C reported (e.g., 26- [L12114151181191
31°C, 32-38°C)

Boiling Point 105 °C At 10 mmHg [51[718]1[10]
235.4 °C At 760 mmHg [4][11]

Flash Point 37.78 °C (100 °F) Closed cup [112171181
Density 1.45 g/cm3 [4107118]

Vapor Pressure 0.0293 mmHg At 25°C [41[8]
Refractive Index 1.551 [41[8]

Solubility Soluble in Methanol [5]

No data available for ]

water

Purity 95% - 99% Varies by supplier [1][6][9]

(GC, HPLC)

Experimental Protocols

While specific experimental data for this compound's determination is proprietary to the
suppliers, this section outlines standard methodologies for measuring the key properties listed
above.

Melting Point Determination (Capillary Method)

e Principle: This method determines the temperature at which the solid phase of a substance
transitions to the liquid phase. The melting range (from initial to complete melting) provides
an indication of purity.
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e Apparatus: Melting point apparatus (e.g., Thomas-Hoover or similar), capillary tubes (sealed
at one end), thermometer.

e Procedure:

o Asmall, finely powdered sample of 2,6-Dimethyl-3-nitropyridine is packed into a
capillary tube to a height of 2-3 mm.

o The tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

o The temperature at which the first drop of liquid appears is recorded as the start of the
melting range.

o The temperature at which the entire sample becomes a clear liquid is recorded as the end
of the range.

Boiling Point Determination (at Reduced Pressure)

e Principle: The boiling point is the temperature at which a liquid's vapor pressure equals the
external pressure. For substances that may decompose at atmospheric pressure, the boiling
point is determined under vacuum.

o Apparatus: Distillation flask, condenser, receiving flask, vacuum pump, manometer, heating
mantle, thermometer.

e Procedure:

o

The sample is placed in the distillation flask with boiling chips.

[¢]

The apparatus is assembled and connected to a vacuum pump, with a manometer to
measure the system pressure.

[¢]

The system is evacuated to the desired pressure (e.g., 10 mmHg).[5][7][8][10]

[¢]

The flask is gently heated until the liquid boils and a stable reflux is observed.
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o The temperature of the vapor distilling into the condenser is recorded. This temperature is
the boiling point at that specific pressure.

Workflow and Process Visualization

The following diagram illustrates a standard workflow for the physicochemical characterization
of a chemical compound like 2,6-Dimethyl-3-nitropyridine.
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Physicochemical Characterization Workflow for a Chemical Compound.

Safety and Handling

2,6-Dimethyl-3-nitropyridine is classified as a flammable solid and requires careful handling.
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e Hazard Classification: Flammable Solid, Hazard Class 4.1.[1][3] It is also reported to be
irritating to the eyes, respiratory system, and skin.[8]

e Handling Precautions:

o

Use in a well-ventilated area or under a fume hood.[2]

[¢]

Keep away from heat, sparks, and open flames.[2][8]

[e]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat.[2]

[¢]

Ground/bond container and receiving equipment to prevent static discharge.[2]

» Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[1][8] It should
be stored in a designated flammables area.[4][7][11]

o First Aid:
o Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[2]
o Skin Contact: Wash off immediately with soap and plenty of water.[2]
o Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[2]

This guide is intended for informational purposes for trained professionals. Always consult the
most current Safety Data Sheet (SDS) from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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